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Compound of Interest

Compound Name: 2-Hydroxyquinoline

Cat. No.: B3417362

Application Notes and Protocols for 2-
Hydroxyquinoline

These application notes provide detailed procedures and safety information for the handling
and storage of 2-Hydroxyquinoline (CAS No. 59-31-4), intended for researchers, scientists,
and professionals in drug development.

Introduction

2-Hydroxyquinoline, also known as 2-quinolinol or carbostyril, is a heterocyclic organic
compound. It serves as a versatile building block in medicinal chemistry and materials science.
Due to its potential hazards, strict adherence to safety protocols during its handling and storage
is imperative to ensure personnel safety and experimental integrity.

Hazard Identification and Classification

2-Hydroxyquinoline is classified as a hazardous substance. The primary hazards are
summarized below.

GHS Hazard Statements:
e Harmful if swallowed (H302)[1][2]

o Causes skin irritation (H315)[1][2]
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o Causes serious eye damage (H318)[2]

e May cause respiratory irritation (H335)[2]

Signal Word: Danger[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Hydroxyquinoline is provided in

the table below for easy reference.

Property Value Reference
Molecular Formula CoH7NO [11[3114115]
Molecular Weight 145.16 g/mol [31[4][5][6]
Light blue to light yellow
Appearance ) ] [11[2][4]116]
crystalline solid/crystals
Melting Point 197 - 200 °C (386.6 - 392 °F) [1][2]16]
B Soluble in alcohol and diethyl
Solubility ] ) [6]
ether. Slightly soluble in water.
Data not readily available in
pKa .
summarized format.
LogP 13 [7]

Safe Handling Protocols

Adherence to the following protocols is mandatory when working with 2-Hydroxyquinoline.

4.1. Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood.[1][3][8][9][10][11]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][10]
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4.2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly sealing safety goggles or a face shield.[1][3]

o Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be
inspected before use.[1][3][8][12]

» Skin and Body Protection: Wear a lab coat or chemical-resistant coveralls.[1][3][9][13]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with a particulate filter (e.g., N95).[1][9][11]

4.3. General Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][3][13]

Avoid the formation and inhalation of dust.[1][3]

Do not eat, drink, or smoke in the laboratory.[1][14]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent ignition.[3]

A visual workflow for the safe handling of 2-Hydroxyquinoline is provided below.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxyquinoline.

Storage Procedures
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Proper storage of 2-Hydroxyquinoline is crucial to maintain its stability and prevent hazardous
situations.

5.1. Storage Conditions:

» Store in a tightly closed container.[1][3][8][9][14]

o Keep in a dry, cool, and well-ventilated place.[1][3][8][9]

o Protect from light.[1][10][11]

5.2. Incompatible Materials:

» Store away from strong oxidizing agents and strong acids.[1]

The logical relationship for proper storage is illustrated in the diagram below.

Proper Storage of

2-Hydroxyquinoline

\\\\S\EPARATE FROM  ~~.SEPARATE FROM
. \\\ . N .
/ Stor';aﬁe/Condltlons { \ ~. Incompatible Materials
N

Tightly Closed Dry & Cool Well-Ventilated Protect from Strong Oxidizing SiEnsl AR
Container Environment Area Light Agents 9

Click to download full resolution via product page
Caption: Key requirements for the safe storage of 2-Hydroxyquinoline.
Emergency Procedures
In the event of an emergency, follow these procedures.

6.1. First Aid Measures:
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Exposure Route

First Aid Protocol

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give

oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

[1]3]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek medical

attention.

[1]3]

Eye Contact

Rinse cautiously with water for
at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

[1]3]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
poison control center or doctor

immediately.

[1]3]

6.2. Accidental Release Measures:

Ensure adequate ventilation.

Avoid dust formation.

Evacuate personnel from the area.

Wear appropriate PPE as described in section 4.2.
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o Sweep up the spilled solid material and place it in a suitable, closed container for disposal.[1]
e Do not let the chemical enter drains.[3]
6.3. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[1][3]

e Specific Hazards: Hazardous combustion products include carbon monoxide, carbon
dioxide, and nitrogen oxides.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

Disposal Considerations

Dispose of 2-Hydroxyquinoline and its containers in accordance with local, state, and federal
regulations. The material may be sent to a licensed chemical destruction plant or disposed of
by controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, or
soil.[3]

Disclaimer

The information provided in these application notes is intended for use by qualified
professionals and is based on currently available data. It is the responsibility of the user to
conduct a thorough risk assessment before handling 2-Hydroxyquinoline and to ensure that
all safety procedures are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 2-
Hydroxyquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
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2-hydroxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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